Cas no 1013835-20-5 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]pyridazine
• CAS No: 1013835-20-5
• MF: C₂₁H₂₆N₆O₂S
• MW: 426.535142421722
• CID: 6175743
• PubChem ID: 16839216
• Update Time: 2025-06-30

3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]pyridazine
• 3-(3,5-dimethylpyrazol-1-yl)-6-[4-(4-ethylphenyl)sulfonylpiperazin-1-yl]pyridazine
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((4-ethylphenyl)sulfonyl)piperazin-1-yl)pyridazine
• 1013835-20-5
• F2319-0187
• AKOS024638824

• Inchi： 1S/C21H26N6O2S/c1-4-18-5-7-19(8-6-18)30(28,29)26-13-11-25(12-14-26)20-9-10-21(23-22-20)27-17(3)15-16(2)24-27/h5-10,15H,4,11-14H2,1-3H3
• InChI Key： UDAIMCUVURYHPO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(N1CCN(C2=CC=C(N3C(C)=CC(C)=N3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 426.18379527g/mol
• Monoisotopic Mass: 426.18379527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]pyridazine

Research Brief on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]pyridazine (CAS: 1013835-20-5)

Recent studies on the compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]pyridazine (CAS: 1013835-20-5) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a pyridazine core with substituted pyrazole and piperazine moieties, has garnered attention due to its unique structural properties and biological activity. The compound's molecular architecture suggests potential interactions with various biological targets, making it a subject of interest for drug discovery and development.

One of the key areas of research focuses on the compound's mechanism of action and its potential therapeutic applications. Preliminary studies indicate that 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]pyridazine may exhibit inhibitory effects on specific enzymes or receptors involved in inflammatory pathways. This has led to investigations into its use as an anti-inflammatory agent, with some studies suggesting its efficacy in reducing cytokine production in vitro. Further research is needed to validate these findings and explore its pharmacokinetic properties.

In addition to its anti-inflammatory potential, recent publications have explored the compound's role in oncology. The pyridazine derivative has shown selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Researchers hypothesize that its activity may be linked to the modulation of cell cycle regulators or apoptosis-inducing pathways. However, the exact molecular targets remain to be fully elucidated, and ongoing studies aim to clarify its mechanism of action in cancer models.

The synthesis and optimization of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]pyridazine have also been a focus of recent work. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating further biological evaluation. Structure-activity relationship (SAR) studies are underway to identify key functional groups responsible for its bioactivity, which could lead to the development of more potent analogs.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound's development.

In conclusion, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]pyridazine represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic tractability make it a valuable scaffold for further investigation. Future studies should focus on elucidating its molecular targets, optimizing its pharmacological properties, and evaluating its therapeutic potential in relevant disease models.